Cas no 1071432-30-8 (1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1071432-30-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5063686
• PubChem ID: 59453879
• Update Time: 2024-03-01

1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,5-trimethylpyrrole-2-carboxylic acid
• 1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD13705417
• Inchi： 1S/C8H11NO2/c1-5-4-7(8(10)11)9(3)6(5)2/h4H,1-3H3,(H,10,11)
• InChI Key： VNBZZIUAYRGKGP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C)N1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids